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For Researchers, Scientists, and Drug Development Professionals

Abstract
Verubulin is a potent, small-molecule microtubule destabilizing agent with significant potential

in oncology research and development. It functions by binding to the colchicine site on tubulin,

thereby inhibiting tubulin polymerization, which leads to mitotic arrest and apoptosis in cancer

cells. A key advantage of Verubulin is its ability to circumvent several mechanisms of multidrug

resistance.[1][2][3][4] This document provides detailed protocols for the preparation, storage,

and handling of Verubulin stock solutions using dimethyl sulfoxide (DMSO), a common solvent

for this compound.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Verubulin and its hydrochloride salt

is crucial for accurate stock solution preparation. The relevant data is summarized in the table

below.
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Property Verubulin Verubulin Hydrochloride

Chemical Formula C17H17N3O[1][5] C17H17N3O • HCl[6]

Molecular Weight 279.34 g/mol [1][2][7] 315.80 g/mol [6][8]

CAS Number 827031-83-4[1][2][5] 917369-31-4[6][8]

Synonyms

MPC-6827, N-(4-

Methoxyphenyl)-N,2-

dimethylquinazolin-4-amine[2]

[5]

MPC-6827 hydrochloride[8]

Appearance Light yellow to yellow solid[7] White to light yellow solid[8]

Solubility and Stock Solution Stability
Verubulin exhibits good solubility in DMSO. However, for the hydrochloride salt, achieving high

concentrations may require additional steps. It is critical to use anhydrous, high-purity DMSO

for optimal dissolution and stability, as hygroscopic DMSO can negatively impact solubility.[7][8]

Compound Solvent
Maximum Reported
Solubility

Preparation Notes

Verubulin DMSO
125 mg/mL (approx.

447 mM)[9]

May require

sonication for

complete dissolution.

[7]

Verubulin

Hydrochloride
DMSO

62.5 mg/mL (approx.

198 mM)[8]

May require

ultrasonication,

warming, and heating

to 60°C.[8]

Stability of Stock Solutions in DMSO:
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Storage Temperature Stability Duration Recommendations

-80°C Up to 6 months[5][7][8][9][10]
Recommended for long-term

storage.

-20°C Up to 1 month[7][8][9] Suitable for short-term storage.

4°C Up to 2 weeks[5][10]
Not recommended for long-

term storage.

Mechanism of Action: Microtubule Destabilization
Verubulin exerts its cytotoxic effects by disrupting microtubule dynamics, a process essential

for cell division. The simplified signaling pathway is illustrated below.
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Caption: Verubulin's mechanism of action.
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Experimental Protocols
Preparation of a 10 mM Verubulin Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Verubulin (free base).

Adjust calculations accordingly when using the hydrochloride salt.

Materials:

Verubulin (MW: 279.34 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of Verubulin:

For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 1 x 10^-3 L * 279.34 g/mol *

1000 mg/g = 2.79 mg

Weighing:

Carefully weigh out 2.79 mg of Verubulin powder and transfer it to a sterile

microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Verubulin
powder.
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Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

For Verubulin hydrochloride, gentle warming (up to 60°C) may be necessary.[8]

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months).[5][7][8][9][10]

Experimental Workflow: Cell Viability Assay
The following workflow outlines the general steps for assessing the cytotoxic effects of

Verubulin on a cancer cell line using a standard MTT or similar viability assay.
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Caption: Workflow for a cell viability assay.
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Safety Precautions
Verubulin is a potent cytotoxic agent and should be handled with appropriate safety measures

in a laboratory setting.

Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Handle the compound in a chemical fume hood to avoid inhalation of the powder.

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Dispose of waste containing Verubulin according to institutional guidelines for cytotoxic

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing Verubulin Stock Solutions in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683795#preparing-verubulin-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1683795#preparing-verubulin-stock-solution-with-dmso
https://www.benchchem.com/product/b1683795#preparing-verubulin-stock-solution-with-dmso
https://www.benchchem.com/product/b1683795#preparing-verubulin-stock-solution-with-dmso
https://www.benchchem.com/product/b1683795#preparing-verubulin-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

